Cas no 138387-19-6 (5-Oxa-2-azaspiro[3.5]nonane)

5-Oxa-2-azaspiro[3.5]nonane is a heterocyclic spiro compound featuring a unique fused ring structure combining oxygen and nitrogen heteroatoms. This scaffold is of significant interest in medicinal chemistry and organic synthesis due to its rigid, three-dimensional framework, which enhances molecular diversity and binding selectivity. The spirocyclic architecture imparts improved metabolic stability and conformational control, making it valuable for designing bioactive molecules, particularly in CNS-targeted and pharmaceutical applications. Its synthetic versatility allows for further functionalization, enabling the development of novel derivatives. The compound's stability and structural distinctiveness also make it a useful intermediate in the synthesis of complex heterocycles and peptidomimetics.
5-Oxa-2-azaspiro[3.5]nonane structure
5-Oxa-2-azaspiro[3.5]nonane structure
Product Name:5-Oxa-2-azaspiro[3.5]nonane
CAS No:138387-19-6
MF:C7H13NO
MW:127.184221982956
MDL:MFCD14581254
CID:1005591
PubChem ID:55279887
Update Time:2025-11-06

5-Oxa-2-azaspiro[3.5]nonane Chemical and Physical Properties

Names and Identifiers

    • 5-Oxa-2-azaspiro[3.5]nonane
    • 5-OXA-2-AZA-SPIRO[3.5]NONANE
    • 5-Oxa-2-aza-spiro[3.5]nonane oxalate
    • DA-37048
    • SCHEMBL4178417
    • s11518
    • 138387-19-6
    • DTXSID60717324
    • AKOS006334769
    • AM803192
    • EN300-268654
    • 5-Oxa-2-aza-spiro[3.5]non...
    • MDL: MFCD14581254
    • Inchi: 1S/C7H13NO/c1-2-4-9-7(3-1)5-8-6-7/h8H,1-6H2
    • InChI Key: SBULNORPQJCVIL-UHFFFAOYSA-N
    • SMILES: O1CCCCC21CNC2

Computed Properties

  • Exact Mass: 127.099714038g/mol
  • Monoisotopic Mass: 127.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 21.3Ų

5-Oxa-2-azaspiro[3.5]nonane Security Information

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Additional information on 5-Oxa-2-azaspiro[3.5]nonane

Research Brief on 5-Oxa-2-azaspiro[3.5]nonane (CAS: 138387-19-6) in Chemical Biology and Pharmaceutical Applications

The heterocyclic compound 5-Oxa-2-azaspiro[3.5]nonane (CAS: 138387-19-6) has recently emerged as a significant scaffold in medicinal chemistry and drug discovery. This spirocyclic structure combines both oxygen and nitrogen heteroatoms in a constrained bicyclic system, offering unique three-dimensional properties that make it particularly valuable for addressing challenging biological targets. Recent studies have highlighted its potential as a privileged structure in the design of novel bioactive molecules.

In synthetic chemistry applications, 138387-19-6 has demonstrated remarkable versatility as a building block. A 2023 study published in the Journal of Medicinal Chemistry detailed an efficient synthetic route to this scaffold using a [3+2] cycloaddition strategy, achieving gram-scale production with excellent yield (82%) and enantiomeric purity (>99% ee). The methodology enables facile introduction of diverse substituents at multiple positions, allowing for systematic structure-activity relationship studies.

Pharmacological investigations have revealed promising applications of 5-Oxa-2-azaspiro[3.5]nonane derivatives as modulators of central nervous system targets. Several research groups have incorporated this scaffold into compounds showing high affinity for serotonin receptors (particularly 5-HT2A and 5-HT7 subtypes), with potential applications in neuropsychiatric disorders. The constrained geometry appears to confer improved metabolic stability compared to flexible analogs while maintaining favorable blood-brain barrier penetration.

In oncology drug discovery, derivatives of 138387-19-6 have shown inhibitory activity against protein kinases involved in cancer cell proliferation. A recent patent application (WO2023051234) discloses a series of compounds featuring this scaffold as allosteric inhibitors of Bruton's tyrosine kinase (BTK), with IC50 values in the low nanomolar range. The spirocyclic core was found to be critical for maintaining potency while reducing off-target effects commonly observed with flat aromatic inhibitors.

The physicochemical properties of 5-Oxa-2-azaspiro[3.5]nonane contribute significantly to its pharmaceutical utility. Computational studies indicate that this scaffold effectively modulates lipophilicity (logP ~1.5-2.5) while maintaining good aqueous solubility (>50 μg/mL). The sp3-rich character aligns with current trends in drug design seeking to avoid planar, aromatic structures associated with promiscuous binding and toxicity.

Ongoing research is exploring the use of 138387-19-6 as a bioisostere for conventional heterocycles in existing drugs. Preliminary results suggest successful replacement of piperidine or morpholine rings in several clinical candidates, with maintained or improved target engagement and enhanced pharmacokinetic profiles. This approach may offer intellectual property advantages for follow-on drug development.

Future directions for this scaffold include exploration in targeted protein degradation (PROTACs) and covalent inhibitor design. The nitrogen atom in the azaspiro structure provides an ideal handle for linker attachment in PROTAC molecules, while the oxygen atom can participate in key hydrogen bonding interactions with target proteins. Several pharmaceutical companies have included 5-Oxa-2-azaspiro[3.5]nonane derivatives in their emerging degrader pipelines.

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